O,O/'-(5-oxo-1,3-dioxolan-4-ylidene)bis(methylenecarbonyl)di(salicylic acid)
O,O/'-(5-oxo-1,3-dioxolan-4-ylidene)bis(methylenecarbonyl)di(salicylic acid)
Brand Name:
Vulcanchem
CAS No.:
1400-58-4
VCID:
VC0073812
InChI:
InChI=1S/C21H16O11/c22-16(31-14-7-3-1-5-12(14)18(24)25)9-21(20(28)29-11-30-21)10-17(23)32-15-8-4-2-6-13(15)19(26)27/h1-8H,9-11H2,(H,24,25)(H,26,27)
SMILES:
C1OC(=O)C(O1)(CC(=O)OC2=CC=CC=C2C(=O)O)CC(=O)OC3=CC=CC=C3C(=O)O
Molecular Formula:
C21H16O11
Molecular Weight:
444.3 g/mol
O,O/'-(5-oxo-1,3-dioxolan-4-ylidene)bis(methylenecarbonyl)di(salicylic acid)
CAS No.: 1400-58-4
Main Products
VCID: VC0073812
Molecular Formula: C21H16O11
Molecular Weight: 444.3 g/mol
| CAS No. | 1400-58-4 |
|---|---|
| Product Name | O,O/'-(5-oxo-1,3-dioxolan-4-ylidene)bis(methylenecarbonyl)di(salicylic acid) |
| Molecular Formula | C21H16O11 |
| Molecular Weight | 444.3 g/mol |
| IUPAC Name | 2-[2-[4-[2-(2-carboxyphenoxy)-2-oxoethyl]-5-oxo-1,3-dioxolan-4-yl]acetyl]oxybenzoic acid |
| Standard InChI | InChI=1S/C21H16O11/c22-16(31-14-7-3-1-5-12(14)18(24)25)9-21(20(28)29-11-30-21)10-17(23)32-15-8-4-2-6-13(15)19(26)27/h1-8H,9-11H2,(H,24,25)(H,26,27) |
| Standard InChIKey | MZRMRMTUUHHONC-UHFFFAOYSA-N |
| SMILES | C1OC(=O)C(O1)(CC(=O)OC2=CC=CC=C2C(=O)O)CC(=O)OC3=CC=CC=C3C(=O)O |
| Canonical SMILES | C1OC(=O)C(O1)(CC(=O)OC2=CC=CC=C2C(=O)O)CC(=O)OC3=CC=CC=C3C(=O)O |
| PubChem Compound | 102118 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume